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Compound of Interest

Compound Name: PF-06655075

Cat. No.: B12382340 Get Quote

PF-06655075 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, stock solution preparation, and

handling of PF-06655075.

Frequently Asked Questions (FAQs)
Q1: What is PF-06655075?

A1: PF-06655075 is a novel, non-brain-penetrant agonist of the oxytocin receptor (OTR).[1][2]

[3][4] It exhibits increased selectivity for the OTR and enhanced pharmacokinetic stability

compared to native oxytocin.[1] Its primary use in research is as a tool compound to investigate

the peripheral effects of oxytocin receptor activation.

Q2: What is the mechanism of action of PF-06655075?

A2: PF-06655075 functions by binding to and activating the oxytocin receptor, which is a G-

protein coupled receptor (GPCR). Activation of the OTR primarily couples to Gαq proteins,

leading to the activation of phospholipase C (PLC). This initiates a signaling cascade involving

the production of inositol trisphosphate (IP3), subsequent mobilization of intracellular calcium,

and activation of downstream pathways such as the MAP kinase and Rho kinase pathways.

Q3: How should I store PF-06655075?
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A3: Proper storage is crucial to maintain the stability and activity of PF-06655075.

Recommendations for both the solid form and solutions are provided in the table below.

Data Presentation: Storage Conditions
Form

Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

Stock Solution -80°C 6 months

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Suitable for short-term

storage. Aliquot to

minimize degradation.

Solubility of PF-06655075
While specific quantitative solubility data for PF-06655075 is not readily available in public

literature, based on its peptide-like structure and information from suppliers, the following

provides guidance on its solubility in common laboratory solvents. It is always recommended to

test the solubility of a small amount of the compound first.
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Solvent Anticipated Solubility Notes

DMSO Likely soluble

DMSO is a common solvent for

peptide-based compounds.

Solubility of similar compounds

can be ≥ 20 mg/mL.

Ethanol Sparingly soluble to insoluble
Solubility in ethanol is

expected to be limited.

Water Sparingly soluble to insoluble

As a peptide, solubility in

neutral water is likely low.

Solubility may be improved in

slightly acidic or basic aqueous

solutions depending on the

peptide's isoelectric point.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of PF-
06655075 (Molecular Weight: Assume ~1000 g/mol for calculation purposes; please refer to the

manufacturer's certificate of analysis for the exact molecular weight).

Materials:

PF-06655075 powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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Equilibrate: Allow the vial of PF-06655075 powder to warm to room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of PF-06655075 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 1 mg of the compound (assuming a molecular weight of 1000 g/mol ).

Add Solvent: Add the calculated volume of DMSO to the microcentrifuge tube. For 1 mg of

powder, add 100 µL of DMSO to achieve a 10 mM concentration.

Dissolve: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This is critical to avoid repeated freeze-thaw cycles which can degrade the compound.

Store: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Compound does not dissolve

Insufficient solvent volume or

poor solubility in the chosen

solvent.

- Increase the volume of the

solvent. - Gently warm the

solution (e.g., 37°C water

bath). - Try sonicating the

solution for a short period. - If

using an aqueous solvent, try

adjusting the pH slightly.

Precipitation upon dilution in

aqueous buffer

The compound is not soluble

in the aqueous buffer at the

final concentration.

- Decrease the final

concentration of the compound

in the aqueous buffer. - Add

the DMSO stock solution to the

aqueous buffer slowly while

vortexing to ensure rapid

mixing. - Consider using a co-

solvent in your final aqueous

solution if your experimental

system allows.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

- Always use freshly prepared

dilutions from the stock

solution for each experiment. -

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots of the stock solution. -

Ensure the compound is

stored at the recommended

temperature and protected

from light.

Visualizations
Signaling Pathway of PF-06655075 via the Oxytocin
Receptor
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Caption: PF-06655075 activates the OTR, leading to downstream signaling cascades.
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Experimental Workflow for Stock Solution Preparation

Preparation Storage & Use
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Caption: Workflow for preparing and storing PF-06655075 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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